CID 71360208
Description
CID 71360208 (PubChem Compound Identifier 71360208) is a chemical compound cataloged in the PubChem database. This compound may belong to a class of bioactive molecules, as evidenced by studies on similar compounds (e.g., oscillatoxin derivatives) that utilize CID-based structural elucidation techniques .
Properties
CAS No. |
313062-53-2 |
|---|---|
Molecular Formula |
C17H16LiSi |
Molecular Weight |
255.4 g/mol |
InChI |
InChI=1S/C17H16Si.Li/c1-18-17(12-5-2-6-13-17)16-11-7-9-14-8-3-4-10-15(14)16;/h2-12H,13H2,1H3;/q-1;+1 |
InChI Key |
LUNQGQYJDAYQLD-UHFFFAOYSA-N |
Canonical SMILES |
[Li+].C[Si-]C1(CC=CC=C1)C2=CC=CC3=CC=CC=C32 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production methods for compounds like CID 71360208 typically involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include batch or continuous flow processes, depending on the specific requirements of the compound.
Chemical Reactions Analysis
Types of Reactions
CID 71360208 can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.
Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. Reaction conditions vary depending on the desired transformation but often involve specific temperatures, solvents, and catalysts.
Major Products
The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may produce various substituted compounds.
Scientific Research Applications
CID 71360208 has several scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and effects on biological systems.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of CID 71360208 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications.
Comparison with Similar Compounds
Structural Analogues and Physicochemical Properties
Table 1 highlights key parameters of this compound and related compounds. Data are inferred from studies on oscillatoxin derivatives and brominated aromatic compounds .
Table 1: Physicochemical Comparison of this compound and Analogues
Note: Specific data for this compound are unavailable in the provided evidence. Values for analogues are derived from structurally related compounds.
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